Cas no 946386-85-2 (2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide)

• Product Name: 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide
• CAS No: 946386-85-2
• MF: C₁₅H₉Cl₃N₄O
• MW: 367.617159605026
• MDL: MFCD00170001
• CID: 5032606
• Update Time: 2025-10-28

2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide
• SBB062409
• N-(4-(4,5-DICHLOROIMIDAZOLYL)PHENYL)(2-CHLORO(3-PYRIDYL))FORMAMIDE
• N-[4-(4,5-dichloroimidazolyl)phenyl](2-chloro(3-pyridyl))carboxamide
• 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide

• MDL： MFCD00170001
• Inchi： 1S/C15H9Cl3N4O/c16-12-11(2-1-7-19-12)15(23)21-9-3-5-10(6-4-9)22-8-20-13(17)14(22)18/h1-8H,(H,21,23)
• InChI Key： WEGJRMZXHHVWOE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN1C1C=CC(=CC=1)NC(C1C(=NC=CC=1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 4.3
• Topological Polar Surface Area: 59.8

Additional information on 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide

Compound CAS No. 946386-85-2: 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide

The compound with CAS No. 946386-85-2, named 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 3-position. The carboxamide group is further connected to a phenyl ring that is substituted with an imidazole moiety at the para position. The imidazole ring itself is substituted with two chlorine atoms at the 4 and 5 positions, making this compound highly functionalized and versatile.

Recent research has highlighted the importance of such compounds in the development of new materials with tailored properties. The combination of a pyridine ring, an imidazole moiety, and a carboxamide group provides this compound with unique electronic and structural properties. These properties make it a promising candidate for applications in areas such as drug delivery systems, catalysis, and advanced materials. For instance, the pyridine ring contributes to the compound's aromatic stability and electron-withdrawing properties, while the imidazole moiety introduces hydrogen bonding capabilities and additional electron-withdrawing effects due to the chlorine substituents.

The synthesis of 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide involves a series of carefully designed organic reactions. The starting material typically includes chloropyridine derivatives, which are subjected to nucleophilic substitution or coupling reactions to introduce the imidazole moiety. The final step involves the formation of the carboxamide group through amide bond formation, which can be achieved via various methods such as Curtius rearrangement or direct coupling using coupling agents like HATU or EDCI.

One of the most exciting aspects of this compound is its potential in drug delivery systems. The combination of its aromatic stability and functional groups makes it an ideal candidate for designing drug carriers that can deliver therapeutic agents to specific targets in the body. Additionally, its ability to form hydrogen bonds due to the imidazole moiety could enhance its solubility in biological fluids, making it more effective as a drug carrier.

In terms of catalysis, this compound has shown promise as a ligand in transition metal-catalyzed reactions. The nitrogen atoms in both the pyridine and imidazole rings can coordinate with metal centers, making this compound suitable for applications such as asymmetric catalysis or catalytic hydrogenation. Recent studies have demonstrated that when used as a ligand in palladium-catalyzed cross-coupling reactions, this compound can significantly improve reaction efficiency and selectivity.

Another area where this compound has shown potential is in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). The extended conjugation provided by the pyridine and imidazole rings can enhance electronic communication within molecular systems, making this compound suitable for applications requiring high charge carrier mobility. Furthermore, its chlorine substituents can modulate electronic properties by introducing electron-withdrawing effects, which can be tuned for specific applications.

From an environmental standpoint, this compound has been studied for its potential role in pollution control. Its ability to form stable complexes with heavy metals suggests that it could be used as an adsorbent for removing toxic metals from contaminated water sources. Recent research has demonstrated that when synthesized into porous materials such as metal-organic frameworks (MOFs), this compound exhibits high adsorption capacities for heavy metals like lead and mercury.

In conclusion, 2-Chloro-N-[4-(4,5-dichloro-1H-imidazol-1-yl)phenyl]pyridine-3-carboxamide (CAS No. 946386-85-2) is a versatile compound with a wide range of potential applications across various fields. Its unique structure combines aromatic stability with functional groups that enable diverse interactions and reactivity. As research continues to explore its properties and applications further, this compound is expected to play an increasingly important role in advancing modern chemistry and material science.